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Introduction: The Central Role of gp130
Glycoprotein 130 (gp130), also known as IL6ST or CD130, is a ubiquitously expressed

transmembrane protein that serves as the common signal transducing receptor subunit for the

interleukin-6 (IL-6) family of cytokines.[1][2][3] This family includes a diverse array of cytokines

such as IL-6, IL-11, IL-27, leukemia inhibitory factor (LIF), oncostatin M (OSM), ciliary

neurotrophic factor (CNTF), cardiotrophin-1 (CT-1), and cardiotrophin-like cytokine (CLC).[2][4]

Given its widespread expression and the functional diversity of the cytokines that signal

through it, gp130 is a critical regulator of numerous biological processes. These include

hematopoiesis, immune responses, inflammation, organ development, bone metabolism, and

neural development.[1][5]

Structurally, the gp130 protein consists of an extracellular portion with six domains, a single

transmembrane domain, and an intracellular domain that is essential for initiating downstream

signaling cascades.[1][6] Dysregulation of gp130 expression or its signaling pathways is

implicated in a variety of diseases, including autoimmune disorders, inflammatory conditions,

and cancer.[2][7] This guide provides a detailed overview of gp130 expression across different

human tissues, delves into its core signaling pathways, and presents key experimental

protocols for its study.

Tissue-Specific Expression of gp130 (IL6ST)
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gp130 is found in virtually all tissues and cell lines examined, highlighting its fundamental role

in cellular communication.[1][3] While often described as ubiquitously expressed, the levels of

its encoding gene, IL6ST, can vary significantly between different tissues. The Human Protein

Atlas, leveraging data from the Genotype-Tissue Expression (GTEx) project, provides

consensus data on normalized mRNA expression levels (nTPM - normalized protein-coding

transcripts per million), offering a quantitative overview of its distribution.[8]

Quantitative mRNA Expression Data
The following table summarizes the consensus RNA-seq data for IL6ST expression across a

range of human tissues. This data is based on normalized expression values from the Human

Protein Atlas and GTEx projects.[8]
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Tissue Group Tissue
Normalized Expression
(nTPM)

Adipose & Muscle Adipose Tissue 28.9

Skeletal Muscle 10.1

Smooth Muscle 42.4

Cardiovascular Heart Muscle 24.3

Central Nervous System Cerebral Cortex 20.9

Cerebellum 10.9

Endocrine Adrenal Gland 47.9

Pancreas 39.4

Pituitary Gland 51.5

Thyroid Gland 31.0

Gastrointestinal Colon 26.6

Esophagus 24.8

Liver 32.1

Small Intestine 26.1

Stomach 26.3

Hematopoietic & Immune Bone Marrow 46.2

Lymph Node 48.3

Spleen 43.9

Tonsil 42.8

Renal & Urinary Kidney 26.3

Urinary Bladder 21.6

Reproductive Ovary 65.5

Placenta 58.7

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prostate 35.6

Testis 14.8

Respiratory Lung 31.8

Integumentary Skin 20.3

Data sourced from The Human Protein Atlas, which provides consensus data based on HPA

and GTEx datasets.[8]

Core Signaling Pathways
gp130-mediated signaling is initiated upon cytokine binding, which leads to the formation of a

higher-order receptor complex. This triggers the activation of associated Janus kinases (JAKs),

which in turn phosphorylate tyrosine residues on the intracellular domain of gp130. These

phosphorylated sites serve as docking stations for downstream signaling molecules, most

notably the Signal Transducer and Activator of Transcription (STAT) proteins.[1][3][9]

The composition of the receptor complex dictates the specific cellular response.

Homodimerization: For IL-6 and IL-11, the cytokine first binds to its specific α-receptor (IL-

6Rα or IL-11Rα). This complex then recruits two gp130 molecules, inducing their

homodimerization and forming a hexameric signaling complex.[1][6]

Heterodimerization: Other cytokines, such as LIF and OSM, induce the formation of a

heterodimeric complex between gp130 and another signaling receptor, like LIF receptor

(LIFR) or OSM receptor (OSMR).[1][10]

The canonical pathway activated by gp130 is the JAK/STAT pathway, primarily leading to the

activation of STAT3.[3][4]
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Workflow for pSTAT3 Flow Cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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